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Compound of Interest

Compound Name: Methyl octacosanoate

Cat. No.: B164355 Get Quote

An In-depth Guide for Researchers and Drug
Development Professionals
Octacosanoic acid methyl ester, also known as methyl octacosanoate or methyl montanate, is

a saturated very long-chain fatty acid methyl ester.[1][2][3] It is a naturally occurring compound

found in various plants and has garnered interest in the scientific community for its potential

biological activities.[1][4] This technical guide provides a comprehensive review of the existing

literature on octacosanoic acid methyl ester, focusing on its physicochemical properties,

synthesis, analytical methods, and biological applications.

Physicochemical Properties
Octacosanoic acid methyl ester is characterized as a white powder. Its fundamental properties

are summarized in the table below, compiled from various chemical databases.
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Property Value Source

Molecular Formula C29H58O2

Molecular Weight 438.77 g/mol

CAS Number 55682-92-3

Melting Point 67-69 °C

Boiling Point (Predicted) 458.2 ± 8.0 °C

Density (Predicted) 0.859 ± 0.06 g/cm3

IUPAC Name methyl octacosanoate

Synonyms

Methyl montanate, Montanic

acid methyl ester, C28:0

methyl ester

Solubility
DMF: 25 mg/mL, DMSO: 10

mg/mL, Ethanol: 25 mg/mL

Synthesis and Preparation
The primary method for the synthesis of octacosanoic acid methyl ester is through the

esterification of its corresponding free fatty acid, octacosanoic acid. This is a standard reaction

in lipid chemistry, often catalyzed by an acid.

General Experimental Protocol: Acid-Catalyzed
Esterification
A common method for preparing fatty acid methyl esters is through acid-catalyzed esterification

of the free fatty acid with methanol.

Dissolution: Dissolve octacosanoic acid in an excess of anhydrous methanol.

Catalyst Addition: Add a strong acid catalyst, such as 5% anhydrous hydrogen chloride in

methanol or a few drops of concentrated sulfuric acid.
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Reaction: Reflux the mixture for 1-2 hours. The reaction progress can be monitored by thin-

layer chromatography (TLC).

Neutralization and Extraction: After cooling, neutralize the excess acid with a base, such as

sodium bicarbonate solution. Extract the methyl ester with a nonpolar solvent like hexane or

diethyl ether.

Washing and Drying: Wash the organic layer with water to remove any remaining salts and

methanol. Dry the organic layer over an anhydrous salt, such as sodium sulfate or

magnesium sulfate.

Purification: Evaporate the solvent under reduced pressure. The resulting crude product can

be further purified by column chromatography on silica gel if necessary.
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A generalized workflow for the synthesis of octacosanoic acid methyl ester.
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Analytical Techniques
Gas chromatography-mass spectrometry (GC-MS) is a primary technique for the identification

and quantification of octacosanoic acid methyl ester. High-performance liquid chromatography

(HPLC) can also be employed for its analysis.

Technique Column
Carrier
Gas/Mobile
Phase

Temperature
Program/Gradi
ent

Detector

GC-MS

TG-5MS (30 m x

0.25 mm i.d.,

0.25 μm film

thickness)

Helium at 1.0

mL/min

50°C for 3 min,

then ramp at

5°C/min to

300°C and hold

for 20 min

Mass

Spectrometer (EI

at 70 eV)

HPLC

Zorbax Eclipse

Plus C8 (4.6 mm

x 250 mm i.d., 5

μm)

Varies depending

on the specific

method

Gradient elution

is typically used

UV or MS

detector

The GC-MS protocol is adapted from a general method for fatty acid methyl ester analysis.

Biological Activity and Potential Applications
Octacosanoic acid methyl ester has been identified as a bioactive compound in several plant

species and is associated with various biological activities.

Antimicrobial and Antiviral Activity
Research has indicated that octacosanoic acid methyl ester possesses antiviral properties.

One study highlighted its effectiveness against the measles virus, particularly when used in

combination with ribavirin. The compound is also a component of plant extracts that have

demonstrated broad-spectrum antimicrobial activity against various pathogenic bacteria.

Anti-inflammatory and Antioxidant Effects
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As a constituent of certain plant seed oils, octacosanoic acid methyl ester contributes to the

anti-inflammatory and antioxidant properties of these natural products. For instance, Lepidium

sativum seed oil, which contains this compound, has shown dose-dependent antioxidant and

anti-inflammatory activities.

Biological Activities Potential Applications
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Logical relationships of octacosanoic acid methyl ester's activities and applications.

Detailed Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of Fatty Acid Methyl Esters
This protocol is a representative method for the analysis of fatty acid methyl esters, including

octacosanoic acid methyl ester, from a biological sample.

Sample Preparation:

Extract the lipids from the sample using a suitable solvent system (e.g., Folch method with

chloroform:methanol 2:1 v/v).

Saponify the lipid extract using methanolic NaOH to liberate the fatty acids.
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Methylate the free fatty acids using a reagent such as 14% BF3-methanol by heating at

100°C for 30 minutes.

Extract the resulting fatty acid methyl esters (FAMEs) with hexane.

Wash the hexane layer with water and dry over anhydrous sodium sulfate.

Concentrate the hexane extract to a suitable volume for injection.

GC-MS Instrumentation and Conditions:

Instrument: A gas chromatograph coupled to a mass spectrometer (e.g., TRACE GC Ultra

with an ISQ Single Quadrupole Mass Spectrometer).

Column: TG-5MS (30 m x 0.25 mm i.d., 0.25 μm film thickness).

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injector: Split mode with a split ratio of 1:10. Injector temperature set to 240°C.

Oven Temperature Program: Initial temperature of 50°C held for 3 minutes, then increase

at a rate of 5°C/min to 300°C and hold for 20 minutes.

Detector: Mass spectrometer with electron ionization (EI) at 70 eV. The mass spectral

range should be set from m/z 40-450.

Identification: Identify octacosanoic acid methyl ester by comparing its retention time and

mass spectrum with that of a known standard and by searching mass spectral libraries

(e.g., NIST).

Conclusion
Octacosanoic acid methyl ester is a very long-chain fatty acid methyl ester with documented

occurrences in nature and notable biological activities. Its potential as an antimicrobial,

antiviral, and anti-inflammatory agent makes it a compound of interest for further research in

drug development and as a bioactive component in nutraceuticals. Standard organic synthesis

and analytical techniques are well-established for its preparation and characterization,

providing a solid foundation for future investigations into its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

